Cas no 6590-97-2 (1,2-dichloro-3-isothiocyanatobenzene)

• Product Name: 1,2-dichloro-3-isothiocyanatobenzene
• CAS No: 6590-97-2
• MF: C₇H₃Cl₂NS
• MW: 204.076418161392
• MDL: MFCD00041048
• CID: 85723
• PubChem ID: 354333246
• Update Time: 2025-06-13

1,2-dichloro-3-isothiocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloroisothiocyanatobenzene
• 2,3-Dichlorophenyl isothiocyanate
• 1,2-dichloro-3-isothiocyanatobenzene
• 2,3-dichloro-1-isothiocyanatobenzene
• 2,3-dichlorobenzenisothiocyanate
• 2,3-Dichlor-phenylisothiocyanat
• 2.3-Dichlor-phenylsenfoel
• Isothiocyanic Acid 2,3-Dichlorophenyl Ester
• RQZIODPVCCTBAQ-UHFFFAOYSA-N
• 2,3-DICHLOROPHENylisoTHIOCYANATE
• Benzene, 1,2-dichloro-3-isothiocyanato-
• dichlorophenylisothiocyanate
• dichlorophenyl isothiocyanate
• 2,3-dichlorophenyl-isothiocyanate
• SBB093232
• 1,2-dichloro-3-isothiocyanato-benzene
• 2,3-Dichloro-1-isothiocyanato-benzene
• Benzene
• Benzene,1,2-dichloro-3-isothiocyanato-
• SY049030
• FT-0609576
• 1,2-bis(chloranyl)-3-isothiocyanato-benzene
• D90350
• AKOS003354476
• D4923
• 2,3-Dichlorophenyl isothiocyanate, 98%
• Bp-13308
• F0001-1760
• BS-22789
• MFCD00041048
• J-802051
• SCHEMBL895789
• DTXSID40383829
• A835277
• 6590-97-2
• DB-019723
• DTXCID60334853

• MDL： MFCD00041048
• Inchi： 1S/C7H3Cl2NS/c8-5-2-1-3-6(7(5)9)10-4-11/h1-3H
• InChI Key： RQZIODPVCCTBAQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1N=C=S)Cl
• BRN： 2091585

Computed Properties

• Exact Mass: 202.93600
• Monoisotopic Mass: 202.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6

Experimental Properties

• Density: 1.434 g/mL at 25 °C(lit.)
• Melting Point: 257°C
• Boiling Point: 258°C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.675(lit.)
• PSA: 44.45000
• LogP: 3.72770
• Sensitiveness: Moisture Sensitive

1,2-dichloro-3-isothiocyanatobenzene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R20/21/22; R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 1,2-dichloro-3-isothiocyanatobenzene

1,2-Dichloro-3-Isothiocyanatobenzene (CAS No. 6590-97-2): A Comprehensive Overview

1,2-Dichloro-3-isothiocyanatobenzene (CAS No. 6590-97-2) is a versatile organic compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a benzene ring substituted with two chlorine atoms and an isothiocyanate group. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable reagent in various synthetic and analytical processes.

The isothiocyanate group in 1,2-dichloro-3-isothiocyanatobenzene is particularly noteworthy due to its ability to form covalent bonds with primary amines. This property has been extensively exploited in the development of bioconjugates and affinity probes for biomolecular interactions. Recent studies have demonstrated the utility of 1,2-dichloro-3-isothiocyanatobenzene in the synthesis of fluorescent probes for cellular imaging and in the design of targeted drug delivery systems.

In the realm of pharmaceutical research, 1,2-dichloro-3-isothiocyanatobenzene has shown promise as a building block for the synthesis of novel therapeutic agents. Its reactivity with amino groups allows for the creation of derivatives with tailored biological activities. For instance, researchers have utilized this compound to develop small molecule inhibitors targeting specific enzymes involved in disease pathways. These inhibitors have potential applications in the treatment of various conditions, including cancer and neurodegenerative disorders.

The chlorine substituents on the benzene ring contribute to the overall stability and solubility of 1,2-dichloro-3-isothiocyanatobenzene, making it suitable for use in both aqueous and organic solvents. This versatility is crucial for its application in a wide range of experimental conditions. Additionally, the presence of chlorine atoms can influence the electronic properties of the molecule, affecting its reactivity and selectivity in chemical reactions.

Recent advancements in computational chemistry have further enhanced our understanding of 1,2-dichloro-3-isothiocyanatobenzene. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational behavior and electronic structure. These studies have revealed that the compound exhibits favorable binding interactions with specific protein targets, which can be leveraged for drug design and optimization.

In addition to its synthetic utility, 1,2-dichloro-3-isothiocyanatobenzene has been investigated for its potential as a probe in analytical chemistry. Its ability to form stable complexes with metal ions has led to its use in sensor development for environmental monitoring and clinical diagnostics. For example, researchers have developed colorimetric and fluorometric sensors based on 1,2-dichloro-3-isothiocyanatobenzene that can detect trace amounts of metal ions in water samples with high sensitivity and selectivity.

The safety profile of 1,2-dichloro-3-isothiocyanatobenzene is an important consideration for its practical applications. While it is generally considered safe when handled under appropriate laboratory conditions, proper precautions should be taken to avoid exposure to skin and eyes. It is advisable to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

In conclusion, 1,2-dichloro-3-isothiocyanatobenzene (CAS No. 6590-97-2) is a multifaceted compound with a wide range of applications in chemical synthesis, biological research, and pharmaceutical development. Its unique chemical properties make it an invaluable tool for scientists and researchers across various disciplines. As ongoing research continues to uncover new possibilities for its use, 1,2-dichloro-3-isothiocyanatobenzene remains a promising candidate for future innovations in science and technology.